954112-61-9(5-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde) Price
This page is the exclusive Price page for 954112-61-9(5-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
5-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
C8H5ClN2O
180.59110045433
MFCD12962789
835113
5-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB01931-10g | nan jing yao shi | 97% | 10g | ¥2635.0 | 15 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB01931-25g | nan jing yao shi | 97% | 25g | ¥5659.0 | 15 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB01931-50g | nan jing yao shi | 97% | 50g | ¥9619.0 | 15 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB01931-100g | nan jing yao shi | 97% | 100g | ¥16351.0 | 15 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074698-100mg | le yan | 97% | 100mg | ¥187.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074698-250mg | le yan | 97% | 250mg | ¥387.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074698-1g | le yan | 97% | 1g | ¥476.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074698-5g | le yan | 97% | 5g | ¥1537.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074698-10g | le yan | 97% | 10g | ¥3584.00 | 24 Apr. 2024 | |
| eNovation Chemicals LLC | D585441-1G | enovation | 97% | 1g | $100 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-5G | enovation | 97% | 5g | $265 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-10G | enovation | 97% | 10g | $450 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-500mg | enovation | 97% | 500mg | $85 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-25g | enovation | 97% | 25g | $975 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-50g | enovation | 97% | 50g | $1655 | 23 May. 2024 | |
| eNovation Chemicals LLC | D585441-100g | enovation | 97% | 100g | $2820 | 23 May. 2024 | |
| eNovation Chemicals LLC | D517985-1g | enovation | 97% | 1g | $1160 | 24 May. 2024 | |
| A2B Chem LLC | AD10171-100mg | a2bchem | 97% | 100mg | $20.00 | 18 Jul. 2024 | |
| A2B Chem LLC | AD10171-250mg | a2bchem | 95% | 250mg | $24.00 | 18 Jul. 2024 | |
| A2B Chem LLC | AD10171-1g | a2bchem | 95% | 1g | $39.00 | 18 Jul. 2024 | |
| Chemenu | CM126649-250mg | chemenu | 95%+ | 250mg | $66 | 18 Jul. 2024 | |
| Chemenu | CM126649-1g | chemenu | 95%+ | 1g | $102 | 18 Jul. 2024 | |
| Chemenu | CM126649-5g | chemenu | 95%+ | 5g | $306 | 18 Jul. 2024 | |
| Chemenu | CM126649-100mg | chemenu | 95%+ | 100mg | $53 | 18 Jul. 2024 | |
| Crysdot LLC | CD11004342-250mg | crys | 97% | 250mg | $130 | 19 Jul. 2024 | |
| Crysdot LLC | CD11004342-1g | crys | 97% | 1g | $272 | 19 Jul. 2024 | |
| eNovation Chemicals LLC | Y0983656-5g | enovation | 95% | 5g | $650 | 02 Aug. 2024 | |
| Aaron | AR006O6F-100mg | aaron | 97% | 100mg | $18.00 | 23 Jan. 2025 | |
| Aaron | AR006O6F-250mg | aaron | 97% | 250mg | $27.00 | 23 Jan. 2025 | |
| Aaron | AR006O6F-1g | aaron | 97% | 1g | $53.00 | 23 Jan. 2025 |
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises